Cas no 952288-54-9 ((S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one)

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one structure

952288-54-9 structure

Product Name:(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one

CAS No:952288-54-9

Molecular Formula:C₁₄H₁₉N₃O₃

Molecular Weight:277.318963289261

CID:854453

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Properties

Names and Identifiers

- (S)-5-(aminomethyl)-3-(4-morpholinophenyl)oxazolidin-2-one
- (S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one
- (5S)-5-(Aminomethyl)-3-[4-(4-morpholinyl)phenyl]-2-oxazolidinone (ACI)
- (5S)-5-(Aminomethyl)-3-(4-morpholin-4-ylphenyl)-1,3-oxazolidin-2-one
- InChIKey： HZALKCNAYMXWQM-ZDUSSCGKSA-N
- Inchi： 1S/C14H19N3O3/c15-9-13-10-17(14(18)20-13)12-3-1-11(2-4-12)16-5-7-19-8-6-16/h1-4,13H,5-10,15H2/t13-/m0/s1
- SMILES： O=C1O[C@@H](CN)CN1C1C=CC(N2CCOCC2)=CC=1

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A616810-25mg	(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one	952288-54-9		25mg	$ 184.00	2023-09-08

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Synthesis

Synthetic Circuit 1

556801-12-8

952288-54-9

Reaction Conditions

1.1 Reagents: Methylamine Solvents: Ethanol , Water ; reflux

Reference

: Green preparation of rivaroxaban

, China, , ,

Synthetic Circuit 2

348626-43-7

952288-54-9

Reaction Conditions

Reference

: Preparation of oxazolidinone derivatives as anticoagulants

, Japan, , ,

Synthetic Circuit 3

348626-43-7

952288-54-9

Reaction Conditions

Reference

: Preparation of substituted oxazolidinones for use in treatment of disorders associated with blood coagulation

, United States, , ,

Synthetic Circuit 4

952288-54-9

Reaction Conditions

Reference

: An Efficient Synthesis of Rivaroxaban

Lin, Xiaoyu; Li, Nanlian; Zhu, Chenlong; Sun, Bingfeng, ChemistrySelect, 2023, 8(4),

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Raw materials

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Preparation Products

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one (952288-54-9)

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Related Literature

1. Arcs, sparks, lasers and low-pressure discharges

Annu. Rep. Anal. At. Spectrosc., 1982,12, 1-6
2. N,S co-doped porous carbon with Co9S8 prepared with a Co-FF-derived Co3O4 template: a bi-functional electrocatalyst for rechargeable zinc–air batteries†

Qihao Wu,Tao Xie,Hui Ding,Heju Gao,Jiahui Jiang,Guancheng Xu Dalton Trans., 2023,52, 14435-14442
3. Front cover

Chem. Commun., 2019,55, 11155-11155
4. Identification of non-substrate-like glycosyltransferase inhibitors from library screening: pitfalls & hits†

Masaki Ema,Yong Xu,Sebastian Gehrke,Gerd K. Wagner Med. Chem. Commun., 2018,9, 131-137
5. Onchidium struma polysaccharides exhibit hypoglycemic activity and modulate the gut microbiota in mice with type 2 diabetes mellitus†

Yunfeng Zhao,Shuai Yin,Tianyong Fan,Fengwei Li,Xiaodong Ge,Tingting Liu,Su Xu Food Funct., 2023,14, 1937-1951
6. Comparison of iodinated disinfection by-product formation from the reaction of chlorine, monochloramine, and organic chloramine with seaweed salt during a simulated household cooking process†

Lixing Pan Environ. Sci.: Water Res. Technol., 2022,8, 1665-1674
7. Front cover

J. Mater. Chem. B, 2016,4, 6157-6158
8. Effect of food matrix microstructure on stomach emptying rate and apparent ileal fatty acid digestibility of almond lipids

Sophie Gallier,Shane M. Rutherfurd,Paul J. Moughan,Harjinder Singh Food Funct., 2014,5, 2410-2419
9. The optimization of thermoelectric properties in a PEDOT:PSS thin film through post-treatment†

Siyao Liu,Hua Deng,Yun Zhao,Shijie Ren,Qiang Fu RSC Adv., 2015,5, 1910-1917
10. Carbon dots: a booming material for biomedical applications

Wen Su,Hao Wu,Huimin Xu,Yang Zhang,Yunchao Li,Xiaohong Li,Louzhen Fan Mater. Chem. Front., 2020,4, 821-836

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